Ethyl 1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylate

• IUPAC Name: ethyl 1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylate
• InChI: InChI=1S/C11H21NO3/c1-5-14-8-7-11(12,10(8,3)4)9(13)15-6-2/h8H,5-7,12H2,1-4H3
• InChI Key: SAHUBKZNNCJFIC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1CC(C1(C)C)(C(=O)OCC)N
• Molecular Formula: C11H21NO3
• Molecular Weight: 215.29 g/mol

Description

Ethyl 1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylate, also known as ADEC, is a cyclic amino acid derivative that has been widely used in scientific research. ADEC is a chiral compound with two enantiomers, and its synthesis method has been well established.

Mechanism of Action

Ethyl 1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylate binds to the α4β2 nAChR with high affinity and activates the receptor, leading to the release of neurotransmitters such as dopamine and acetylcholine. This activation of the α4β2 nAChR has been shown to enhance cognitive function and memory in animal models. Ethyl 1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylate also has a low affinity for other nAChR subtypes, making it a selective agonist for the α4β2 nAChR.
Biochemical and Physiological Effects
Ethyl 1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylate has been shown to enhance cognitive function and memory in animal models. Ethyl 1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylate has also been shown to increase the release of dopamine and acetylcholine in the brain, which are neurotransmitters involved in learning, memory, and attention. Ethyl 1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylate has a low toxicity profile and does not produce significant side effects in animal models.

Advantages and Limitations for Lab Experiments

Ethyl 1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylate has several advantages for lab experiments, including its high potency and selectivity for the α4β2 nAChR, its low toxicity profile, and its well-established synthesis method. However, Ethyl 1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylate has limitations, including its low solubility in aqueous solutions and its high cost compared to other nAChR agonists.

Future Directions

For Ethyl 1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylate research include the development of more efficient synthesis methods, the optimization of Ethyl 1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylate's pharmacokinetic properties, and the exploration of its potential therapeutic applications in cognitive disorders.

Synthesis Methods

The synthesis of Ethyl 1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylate involves the reaction of ethyl 2,2-dimethylcyclobutane-1-carboxylate with sodium hydride, followed by the addition of ethyl bromoacetate and ammonia. The resulting product is purified by column chromatography, yielding Ethyl 1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylate as a white powder. This synthesis method has been optimized and can produce Ethyl 1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylate in high yield and purity.

Scientific Research Applications

Ethyl 1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylate has been used in various scientific research fields, including medicinal chemistry, neuroscience, and drug discovery. Ethyl 1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylate is a potent and selective agonist of the α4β2 nicotinic acetylcholine receptor (nAChR), which is involved in various physiological processes such as learning, memory, and attention. Ethyl 1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylate has been shown to enhance cognitive function and memory in animal models, making it a potential therapeutic agent for cognitive disorders such as Alzheimer's disease.